Cas no 2580248-42-4 (2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide)

• Product Name: 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide
• CAS No: 2580248-42-4
• MF: C₇H₁₃F₂NO₃S
• MW: 229.244827985764
• CID: 5662724
• PubChem ID: 165894356
• Update Time: 2025-06-09

2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide
• 2580248-42-4
• EN300-27734090
• 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide

• Inchi： 1S/C7H13F2NO3S/c1-13-6(3-2-4-6)7(8,9)5-14(10,11)12/h2-5H2,1H3,(H2,10,11,12)
• InChI Key： PRUKDMMLCUPBOB-UHFFFAOYSA-N
• SMILES： S(CC(C1(CCC1)OC)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 229.05842077g/mol
• Monoisotopic Mass: 229.05842077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide

Comprehensive Overview of 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide (CAS No. 2580248-42-4)

The compound 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide (CAS No. 2580248-42-4) is a fluorinated sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and methoxycyclobutyl moieties, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the development of enzyme inhibitors and receptor antagonists.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide aligns with this trend, as the difluoro group is known to improve lipophilicity and membrane permeability. This compound is also being explored for its potential in sulfonamide-based therapeutics, a class of molecules widely used in antibiotics, diuretics, and anticonvulsants. Its methoxycyclobutyl ring further adds to its versatility, enabling interactions with hydrophobic binding pockets in target proteins.

From a synthetic chemistry perspective, CAS No. 2580248-42-4 presents intriguing challenges and opportunities. The incorporation of fluorine atoms and the cyclobutyl ring requires precise control over reaction conditions to avoid side products. Advanced techniques such as flow chemistry and catalyzed cross-coupling are being investigated to optimize its production. Additionally, the compound's stability under various pH conditions makes it a candidate for formulation development, particularly in oral and topical delivery systems.

Environmental and regulatory considerations are also critical when working with 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize ecological impact. The compound's biodegradability and potential metabolites are under study to ensure compliance with global green chemistry principles. This aligns with the growing emphasis on sustainable synthesis in the chemical industry.

In the context of AI-driven drug discovery, 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide has attracted attention as a scaffold for virtual screening and molecular docking studies. Its structural complexity and functional groups make it a promising candidate for machine learning-based property prediction. Researchers are leveraging computational chemistry tools to explore its interactions with biological targets, reducing the need for extensive lab experimentation.

Market trends indicate a rising interest in specialty chemicals like CAS No. 2580248-42-4, particularly in regions with robust pharmaceutical and agrochemical sectors. Suppliers and manufacturers are scaling up production to meet the demands of R&D laboratories and contract research organizations (CROs). The compound's pricing and availability are influenced by factors such as raw material costs and patent landscapes, which are closely monitored by industry stakeholders.

Looking ahead, 2,2-Difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonamide is poised to play a pivotal role in next-generation therapeutics and materials. Its combination of fluorine chemistry and sulfonamide functionality offers a unique platform for innovation. As research progresses, this compound may unlock new avenues in precision medicine and smart materials, reinforcing its importance in modern science.